BE“GHE Foundational & Exploratory

Check Availability & Pricing

Amlodipine-d4 supplier and purchasing
information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amlodipine-d4

Cat. No.: B587106

Amlodipine-d4: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Amlodipine-d4, a
deuterated analog of the widely used calcium channel blocker, amlodipine. This guide is
intended to serve as a core resource for researchers, scientists, and drug development
professionals, offering detailed information on suppliers, purchasing, and its application in
experimental settings.

Amlodipine-d4: Supplier and Purchasing
Information

Amlodipine-d4 is available from several reputable suppliers of research chemicals and
analytical standards. The table below summarizes key quantitative data from various suppliers
to facilitate easy comparison for procurement.
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Molecular .
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Simson
Amlodipine  1185246- C20H21D4C Contact for
Pharma 412.90 - o
o -D4 14-3 IN2Os pricing
Limited
Amlodipine
D4 1185246- Contact for
154 ricin
Maleate P J
) Amlodipine  1185246- C20H21D4aC 1 mg:
GlpBio 412.9 -
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Technical Information and Applications

Amlodipine-d4 is a stable isotope-labeled version of amlodipine, where four hydrogen atoms
have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard
for quantitative bioanalytical studies using mass spectrometry. Its primary application is in
pharmacokinetic and bioequivalence studies of amlodipine, where it is used to ensure the
accuracy and precision of the analytical method by correcting for variations during sample
preparation and analysis.

Experimental Protocols

The following is a representative experimental protocol for the quantification of amlodipine in
human plasma using Amlodipine-d4 as an internal standard by LC-MS/MS. This protocol is
based on methodologies described in the scientific literature.[2][3]

3.1. Materials and Reagents

Amlodipine reference standard

Amlodipine-d4 (internal standard)

Human plasma (with K3EDTA as anticoagulant)

Methanol (HPLC grade)
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o Acetonitrile (HPLC grade)

e Ammonium formate

e Formic acid

e Ortho-phosphoric acid

o Water (Milli-Q or equivalent)

¢ Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB)
3.2. Stock and Working Solutions Preparation

o Amlodipine Stock Solution (1 mg/mL): Accurately weigh and dissolve amlodipine reference
standard in methanol.

o Amlodipine-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve Amlodipine-d4 in
methanol.

o Working Standard Solutions: Prepare serial dilutions of the amlodipine stock solution in a
methanol:water (50:50, v/v) mixture to create calibration standards.

e Internal Standard Working Solution: Dilute the Amlodipine-d4 stock solution in a suitable
solvent to a final concentration (e.g., 100 ng/mL).[2][4]

3.3. Sample Preparation (Solid-Phase Extraction)

e To 300 pL of plasma sample, add 50 pL of the Amlodipine-d4 internal standard working
solution.[2]

e Pre-treat the samples by adding 300 pL of 5% ortho-phosphoric acid solution and vortex.[2]
» Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.
o Load the pre-treated samples onto the conditioned SPE cartridges.

e Wash the cartridges with 1 mL of 5% methanol in water, followed by 1 mL of Milli-Q water.[2]
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» Elute the analytes with 1 mL of methanol.

» Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for LC-
MS/MS analysis.

3.4. LC-MS/MS Conditions

LC Column: A C18 column (e.g., Luna C18, 150 x 4.6 mm, 5 um) is suitable for separation.
[2]

» Mobile Phase: A typical mobile phase is a mixture of acetonitrile and 5 mM ammonium
formate solution (e.g., 80:20, v/v) with an isocratic flow.[2]

o Flow Rate: A flow rate of 0.8 mL/min is commonly used.[2]

o Mass Spectrometry: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source operating in positive ion mode is used.

 MRM Transitions: Monitor the specific precursor to product ion transitions for amlodipine and
Amlodipine-d4.

Mandatory Visualizations
Bioanalytical Workflow for Amlodipine Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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